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Compound of Interest

Compound Name:
4-(pyridin-2-yl)benzamide

hydrochloride

CAS No.: 2549021-39-6

Cat. No.: B6457050

Get Quote

Executive Summary
4-(Pyridin-2-yl)benzamide hydrochloride is a critical biaryl building block used in the

synthesis of small molecule therapeutics targeting GPCRs (specifically TRPV1) and enzymes

(e.g., HDAC, Stearoyl-CoA Desaturase). Structurally, it consists of a benzamide core

substituted at the para-position with a pyridine ring.

This intermediate offers two primary strategic advantages in drug design:

Biaryl Scaffold: It provides a rigid biphenyl-mimic core where the pyridine nitrogen improves

aqueous solubility and metabolic stability compared to a pure biphenyl system.

Amide Handle: The primary amide serves as a versatile functional group that can be N-

arylated to form secondary amides (common in TRPV1 antagonists) or hydrolyzed to the

corresponding benzoic acid for standard coupling reactions.

The hydrochloride salt form is preferred for its enhanced stability, non-hygroscopic nature, and

improved handling properties during solid-phase or solution-phase synthesis.
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Chemical Profile & Properties[1][2][3][4][5][6][7][8]
[9]

Property Specification

Chemical Name 4-(Pyridin-2-yl)benzamide hydrochloride

Structure
Pyridine ring attached to C4 of Benzamide; HCl

salt

Formula C₁₂H₁₀N₂O[1][2] · HCl

Molecular Weight 198.22 (Free base) / 234.68 (HCl salt)

CAS Number
Note: Often indexed as free base 1221712-40-6

or related derivatives.

Solubility
Soluble in DMSO, Methanol, Water (moderate);

Insoluble in non-polar organics.

Key Function
Biaryl linker; Hydrogen bond donor/acceptor

motif.

Synthetic Utility & Mechanism[11]
The utility of 4-(pyridin-2-yl)benzamide stems from its ability to introduce the 4-(pyridin-2-

yl)phenyl moiety—a "privileged structure" in kinase and receptor antagonists.

Synthesis of the Intermediate
The industrial standard for synthesizing this intermediate is the Suzuki-Miyaura Cross-Coupling

reaction. This pathway avoids the use of unstable pyridine-boronic acids by utilizing the more

robust phenylboronic acid derivative.

Mechanism:

Oxidative Addition: Pd(0) inserts into the C-Br bond of 2-bromopyridine.

Transmetallation: The boronic acid species (4-carbamoylphenylboronic acid) transfers the

phenyl ring to the palladium center.
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Reductive Elimination: The C-C bond is formed, releasing the biaryl product.

Downstream Transformations
Once synthesized, the primary amide group allows for divergent synthesis:

Path A (Hydrolysis): Conversion to 4-(pyridin-2-yl)benzoic acid for coupling with complex

amines (common in kinase inhibitors).

Path B (N-Arylation): Palladium-catalyzed Buchwald-Hartwig amidation to form N-aryl-4-

(pyridin-2-yl)benzamides (TRPV1 antagonists).

Path C (Dehydration): Conversion to 4-(pyridin-2-yl)benzonitrile.

Visualizing the Synthesis Workflow
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Caption: Synthesis pathway from raw materials to the HCl salt and downstream applications.

Experimental Protocols
Protocol A: Synthesis of 4-(Pyridin-2-yl)benzamide
(Suzuki Coupling)
This protocol yields the free base, which is subsequently converted to the HCl salt.
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Reagents:

4-Carbamoylphenylboronic acid (1.0 equiv)

2-Bromopyridine (1.1 equiv)

Pd(dppf)Cl₂ (0.03 equiv)

Potassium Carbonate (2.0 equiv)

Solvent: 1,4-Dioxane/Water (4:1)

Procedure:

Charge: In a reaction vessel, combine 4-carbamoylphenylboronic acid, 2-bromopyridine, and

K₂CO₃.

Degas: Add the solvent mixture and degas with nitrogen for 15 minutes to prevent

homocoupling or oxidation.

Catalysis: Add Pd(dppf)Cl₂ under nitrogen flow.

Reaction: Heat to 90°C for 12 hours. Monitor by LC-MS for the disappearance of the

bromide.

Workup: Cool to room temperature. Dilute with ethyl acetate and wash with water.

Purification: The product often precipitates upon cooling or can be recrystallized from

Ethanol/Water.

Salt Formation: Dissolve the solid in minimal hot methanol. Add 1.2 equiv of 4M HCl in

dioxane. Cool to 0°C to precipitate the 4-(pyridin-2-yl)benzamide hydrochloride. Filter and

dry.

Protocol B: Synthesis of TRPV1 Antagonist (N-Arylation)
Example: Synthesis of N-(4-tert-butylphenyl)-4-(pyridin-2-yl)benzamide.
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Rationale: Direct N-arylation of the primary amide is more efficient than hydrolyzing to the acid

and re-coupling.

Mix: Combine 4-(pyridin-2-yl)benzamide (1.0 equiv), 1-bromo-4-tert-butylbenzene (1.1

equiv), and Cs₂CO₃ (1.4 equiv) in Toluene.

Catalyst: Add Pd₂(dba)₃ (0.02 equiv) and Xantphos (0.04 equiv).

Heat: Reflux at 110°C for 16 hours under inert atmosphere.

Isolate: Filter through celite, concentrate, and purify via silica gel chromatography

(Hexane/EtOAc).

Applications & Case Studies
TRPV1 Antagonists (Pain Management)
Research by Seoul National University and others identified the N-aryl-4-(pyridin-2-

yl)benzamide scaffold as a potent antagonist for the Vanilloid Receptor 1 (TRPV1), a key target

for neuropathic pain.

Mechanism: The biaryl core mimics the lipophilic domain of capsaicin, while the amide bond

interacts with the receptor's binding pocket. The pyridine nitrogen provides a critical

hydrogen bond acceptor site that improves potency (IC₅₀ < 50 nM) compared to the biphenyl

analog.

Key Compound:N-(4-tert-butylphenyl)-4-(pyridin-2-yl)benzamide.

HDAC Inhibitors (Oncology)
The 4-(pyridin-2-yl)benzamide moiety serves as a "cap group" in Histone Deacetylase (HDAC)

inhibitors. The pyridine ring can coordinate with the zinc ion in the enzyme's active site or

interact with the surface rim, enhancing selectivity for Class I HDACs.

SCD Inhibitors (Metabolic Disorders)
Patent literature (e.g., WO2009026720) describes fused heterocyclic kinase inhibitors where

the pyridin-2-yl-phenyl motif is used to optimize metabolic stability and solubility in Stearoyl-
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CoA Desaturase (SCD) inhibitors, treating obesity and diabetes.

Quality Control & Impurity Profiling
When using this intermediate for GMP synthesis, monitor for the following specific impurities:

Impurity Origin Limit (Suggested)

Palladium (Pd)
Residual catalyst from Suzuki

coupling
< 10 ppm

Homocoupling Dimer
4,4'-Biphenyldicarboxamide

(from boronic acid)
< 0.15%

Protodeboronation
Benzamide (from boronic acid

hydrolysis)
< 0.5%

Water Content Hygroscopicity of HCl salt < 1.0% (LOD)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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